Cas no 2137087-43-3 ((3S)-3-(3-bromo-4-ethoxy-5-methoxyphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: (3S)-3-(3-bromo-4-ethoxy-5-methoxyphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2137087-43-3
• MF: C₂₇H₂₆BrNO₆
• MW: 540.402447223663
• CID: 5841734
• PubChem ID: 165802964
• Update Time: 2025-06-23

(3S)-3-(3-bromo-4-ethoxy-5-methoxyphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(3-bromo-4-ethoxy-5-methoxyphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 2137087-43-3
• EN300-1162879
• (3S)-3-(3-bromo-4-ethoxy-5-methoxyphenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

• Inchi： 1S/C27H26BrNO6/c1-3-34-26-22(28)12-16(13-24(26)33-2)23(14-25(30)31)29-27(32)35-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-13,21,23H,3,14-15H2,1-2H3,(H,29,32)(H,30,31)/t23-/m0/s1
• InChI Key： GMCVDJYRSNLFPD-QHCPKHFHSA-N
• SMILES： BrC1C(=C(C=C(C=1)[C@H](CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)OC)OCC

Computed Properties

• Exact Mass: 539.09435g/mol
• Monoisotopic Mass: 539.09435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 94.1Ų

Additional information on (3S)-3-(3-bromo-4-ethoxy-5-methoxyphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Compound CAS No. 2137087-43-3: (3S)-3-(3-bromo-4-ethoxy-5-methoxyphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid

The compound with CAS No. 2137087-43-3, named as (3S)-3-(3-bromo-4-ethoxy-5-methoxyphenyl)-propanoic acid, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique stereochemistry at the (S)-configuration at the third carbon of the propanoic acid backbone, which plays a crucial role in its biological activity and pharmacokinetic properties.

The structure of this compound features a substituted phenyl group attached to the central carbon of the propanoic acid moiety. The phenyl ring is substituted with a bromine atom at position 3, an ethoxy group at position 4, and a methoxy group at position 5. These substituents contribute to the electronic and steric properties of the molecule, which are critical for its interactions with biological targets. The presence of both ethoxy and methoxy groups suggests that this compound may exhibit enhanced solubility and bioavailability compared to similar compounds lacking such substituents.

In addition to its phenyl substituents, this compound also incorporates a fluorenylmethoxycarbonyl (Fmoc) group as an amino protecting group. The Fmoc group is widely used in peptide synthesis due to its stability under basic conditions and ease of removal under acidic conditions. This feature makes the compound particularly useful in the synthesis of complex peptides and proteins, where precise control over amino group protection and deprotection is essential.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents targeting various disease states, including cancer, inflammation, and neurodegenerative disorders. For instance, researchers have demonstrated that analogs of this compound can modulate key signaling pathways involved in cell proliferation and apoptosis, making them promising candidates for anticancer drug development.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques, including Suzuki coupling reactions, nucleophilic aromatic substitution, and peptide coupling strategies. The stereochemical integrity of the (S)-configuration is maintained throughout the synthesis process through careful control of reaction conditions and use of chiral resolving agents.

In terms of applications, this compound has shown potential as a building block for constructing more complex molecules with enhanced biological activity. Its unique combination of functional groups allows for further modifications to optimize its pharmacokinetic properties, such as improving its half-life or reducing off-target effects.

Moreover, computational studies have revealed that this compound exhibits favorable drug-like properties, including good solubility in aqueous media and minimal toxicity profiles under experimental conditions. These attributes make it an attractive candidate for preclinical testing in various disease models.

In conclusion, CAS No. 2137087-43-3 represents a significant advancement in the field of organic synthesis and drug discovery. Its unique structural features, combined with its potential for further functionalization, position it as a valuable tool for researchers seeking to develop innovative therapeutic agents.